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Diglyme-d14: Properties and Applications

Diglyme-d14 is a deuterated analogue of the common solvent diglyme (diethylene glycol dimethyl ether),

where all 14 hydrogen atoms are replaced by deuterium [1] [2]. Its primary application in organic synthesis

is as a reaction medium for Grignard and similar organometallic reactions, where its deuterated nature

is crucial for applications like NMR spectroscopy without signal interference [1] [2].

The table below summarizes its key physical and chemical properties for easy comparison:

Property Value for Diglyme-d14 Value for Unlabelled Diglyme

CAS Number 38086-00-9 [1] [3] [2] 111-96-6 [4]

Molecular
Formula

C₆D₁₄O₃ [1] [2] C₆H₁₄O₃ [4]

Molecular
Weight

148.26 g/mol [1] [2] 134.18 g/mol [3]

Appearance Colorless oily liquid [1] Colorless liquid [4]

Boiling Point 162 °C [1] [3] 162 °C [4]

Melting Point -68 °C [3] -64 °C to -68 °C [4] [5]
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Property Value for Diglyme-d14 Value for Unlabelled Diglyme

Density 1.035 g/cm³ [1] [3] 0.937 g/mL [4]

Purity ≥97% atom D [1] -

Primary
Application

Labelled reaction medium for
Grignard and similar syntheses [1] [2]

Solvent for reactions involving strong bases
and organometallic reagents [4]

Safety and Handling Information

Safety information is primarily available for the unlabelled compound, and similar precautions should be

applied to Diglyme-d14. Diglyme is classified as a substance of very high concern (SVHC) due to its

properties as a reproductive toxin [4].

The table below outlines key hazard and handling information:

Aspect Details

GHS Hazard
Statements

H226 (Flammable liquid), H360 (May damage fertility or the unborn child) [4].

Physical Hazards Flammable liquid. Above 51°C, explosive vapour/air mixtures may be formed
[5].

Health Hazards May be absorbed through the skin. Mildly irritating to the eyes, skin, and
respiratory tract [5].

Preventive
Measures

Use ventilation, local exhaust, and breathing protection. Wear protective gloves
and clothing [5].

Storage Store fireproof, separated from strong oxidants. Store Diglyme-d14 in a
refrigerator at 2-8°C [5] [1].

Stability Note The substance can form explosive peroxides. Check for peroxides prior to
distillation and eliminate if found [5].
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General Handling and Purification Workflow

The following diagram illustrates the general workflow for handling and purifying diglyme, which is critical

for safe and effective use in synthesis. This protocol is inferred from a procedure using unlabelled diglyme

[6].
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Figure 1. Diglyme purification and handling workflow

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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